Cas no 2034379-46-7 (5-cyclopropyl-N-{4-(furan-3-yl)phenylmethyl}-1,2-oxazole-3-carboxamide)

• Product Name: 5-cyclopropyl-N-{4-(furan-3-yl)phenylmethyl}-1,2-oxazole-3-carboxamide
• CAS No: 2034379-46-7
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 5934265
• PubChem ID: 119103333
• Update Time: 2025-08-05

5-cyclopropyl-N-{4-(furan-3-yl)phenylmethyl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-N-{4-(furan-3-yl)phenylmethyl}-1,2-oxazole-3-carboxamide
• 5-cyclopropyl-N-{[4-(furan-3-yl)phenyl]methyl}-1,2-oxazole-3-carboxamide
• AKOS026696095
• 2034379-46-7
• 5-cyclopropyl-N-[[4-(furan-3-yl)phenyl]methyl]-1,2-oxazole-3-carboxamide
• F6539-3269
• 5-cyclopropyl-N-(4-(furan-3-yl)benzyl)isoxazole-3-carboxamide

• Inchi： 1S/C18H16N2O3/c21-18(16-9-17(23-20-16)14-5-6-14)19-10-12-1-3-13(4-2-12)15-7-8-22-11-15/h1-4,7-9,11,14H,5-6,10H2,(H,19,21)
• InChI Key： DMCFDXLYJVICOE-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(NCC2C=CC(C3=COC=C3)=CC=2)=O)=N1)C1CC1

Computed Properties

• Exact Mass: 308.11609238g/mol
• Monoisotopic Mass: 308.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.3Ų

Additional information on 5-cyclopropyl-N-{4-(furan-3-yl)phenylmethyl}-1,2-oxazole-3-carboxamide

Comprehensive Overview of 5-cyclopropyl-N-{4-(furan-3-yl)phenylmethyl}-1,2-oxazole-3-carboxamide (CAS No. 2034379-46-7)

The compound 5-cyclopropyl-N-{4-(furan-3-yl)phenylmethyl}-1,2-oxazole-3-carboxamide (CAS No. 2034379-46-7) is a structurally unique small molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular architecture combines a cyclopropyl moiety, a furan ring, and an oxazole-carboxamide backbone, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or as a scaffold for designing novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like 5-cyclopropyl-N-{4-(furan-3-yl)phenylmethyl}-1,2-oxazole-3-carboxamide has surged due to their versatility in medicinal chemistry. The furan-3-yl and oxazole components are known for their electron-rich properties, which can enhance binding affinity to biological targets. This aligns with the growing trend of leveraging AI-driven drug design to identify novel therapeutic agents. Computational tools such as molecular docking and QSAR modeling are increasingly used to predict the bioactivity of such compounds, addressing common search queries like "how to optimize heterocyclic compounds for drug development."

The synthesis of CAS No. 2034379-46-7 involves multi-step organic reactions, including cyclopropanation and amide coupling. Its cyclopropyl group is particularly noteworthy, as this motif is often employed to improve metabolic stability and bioavailability—a hot topic in preclinical research. Given the rise of green chemistry initiatives, scientists are also exploring eco-friendly synthetic routes for such molecules, responding to searches like "sustainable synthesis of oxazole derivatives."

From a commercial perspective, 5-cyclopropyl-N-{4-(furan-3-yl)phenylmethyl}-1,2-oxazole-3-carboxamide is available through specialized chemical suppliers, catering to the needs of academic and industrial labs. Its applications extend beyond pharmaceuticals; for instance, its furan-phenyl hybrid structure may offer utility in organic electronics, a field gaining traction due to the demand for flexible and lightweight materials. This dual applicability makes it a frequent subject in queries such as "multifunctional heterocyclic compounds in material science."

Safety and handling of CAS No. 2034379-46-7 follow standard laboratory protocols, with no significant hazards reported under normal conditions. However, researchers are advised to consult SDS documentation, reflecting the broader industry focus on chemical safety and regulatory compliance. As the scientific community continues to explore its potential, this compound exemplifies the intersection of innovation and practicality in modern chemistry.